Cas no 139781-09-2 (5H-Cyclopenta[2,1-b:3,4-b']dipyridine,5,5-bis(4-pyridinylmethyl)-, monohydrate (9CI))

• Product Name: 5H-Cyclopenta[2,1-b:3,4-b']dipyridine,5,5-bis(4-pyridinylmethyl)-, monohydrate (9CI)
• CAS No: 139781-09-2
• MF: C₂₃H₂₀N₄O
• MW: 368.431104660034
• CID: 191099
• PubChem ID: 9929210
• Update Time: 2025-04-19

5H-Cyclopenta[2,1-b:3,4-b']dipyridine,5,5-bis(4-pyridinylmethyl)-, monohydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclopenta[2,1-b:3,4-b']dipyridine,5,5-bis(4-pyridinylmethyl)-, monohydrate (9CI)
• 5-(pyridin-3-ylmethyl)-5-(pyridin-4-ylmethyl)-5H-cyclopenta[1,2-b:5,4-b']dipyridine hydrate (1:1)
• 5,5-Bis(4-pyridinylmethyl)-5H-cyclopenta(2,1-b:3,4-b')dipyridine monohydrate
• 5,5-Bis(4-pyridylmethyl)-5H-cyclopenta(2,1-b:3,4-b')dipyridine monohydrate
• 5H-Cyclopenta(2,1-b:3,4-b')dipyridine, 5,5-bis(4-pyridinylmethyl)-, monohydrate
• DuP 921
• Sibopirdine
• Sibopirdine [USAN:INN]
• UNII-RAG2185DR1
• 5,5-BIS(4-PYRIDYLMETHYL)-5H-CYCLOPENTA[2,1-B:3,4-B/'/']DIPYRIDINE HYDRATE
• 139781-09-2
• Q7507259
• CHEMBL3989670
• SIBOPIRDINE [USAN]
• Sibopirdine monohydrate
• 8,8-bis(pyridin-4-ylmethyl)-3,13-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene;hydrate
• SIBOPIRDINE MONOHYDRATE [WHO-DD]
• D05833
• DUP-921
• RAG2185DR1
• Sibopirdine (USAN/INN)

• Inchi： 1S/C23H18N4.H2O/c1-3-19-21(26-9-1)22-20(4-2-10-27-22)23(19,15-17-5-11-24-12-6-17)16-18-7-13-25-14-8-18;/h1-14H,15-16H2;1H2
• InChI Key： NFNHFSQIMHVLMF-UHFFFAOYSA-N
• SMILES： O.N1C=CC=C2C=1C1C(=CC=CN=1)C2(CC1C=CN=CC=1)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 368.1639
• Monoisotopic Mass: 368.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 83.06